Cas no 1255871-58-9 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-naphthonitrile)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-naphthonitrile
• CAS No: 1255871-58-9
• MF: C₁₇H₁₈BNO₂
• MW: 279.141324520111
• CID: 2125175
• PubChem ID: 66787888
• Update Time: 2024-11-06

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-naphthonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-naphthonitrile
• YNTSTDGIFFKKPW-UHFFFAOYSA-N
• MFCD18383452
• F75726
• 2-Naphthalenecarbonitrile, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• A1-29571
• 1255871-58-9
• SCHEMBL746797
• DB-341575
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbonitrile
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-naphthonitrile

• Inchi： 1S/C17H18BNO2/c1-16(2)17(3,4)21-18(20-16)15-8-7-13-9-12(11-19)5-6-14(13)10-15/h5-10H,1-4H3
• InChI Key： YNTSTDGIFFKKPW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C=C(C#N)C=CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.1430590g/mol
• Monoisotopic Mass: 279.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2